Cas no 1700427-37-7 (7-(oxolan-3-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylmethanol)

• Product Name: 7-(oxolan-3-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylmethanol
• CAS No: 1700427-37-7
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6567449
• PubChem ID: 136837753
• Update Time: 2025-10-28

7-(oxolan-3-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 7-(oxolan-3-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylmethanol
• EN300-1119050
• 1700427-37-7
• [7-(oxolan-3-yl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]methanol

• Inchi： 1S/C10H16N4O2/c15-5-9-12-10-11-3-1-8(14(10)13-9)7-2-4-16-6-7/h7-8,15H,1-6H2,(H,11,12,13)
• InChI Key： JSWLXKAUNPAJEO-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1CCNC2=NC(CO)=NN12

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-(oxolan-3-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylmethanol

7-(oxolan-3-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylmethanol (CAS 1700427-37-7): A Comprehensive Technical Overview

The chemical compound 7-(oxolan-3-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylmethanol (CAS 1700427-37-7) represents an intriguing heterocyclic structure that has gained significant attention in modern pharmaceutical and materials science research. This triazolopyrimidine derivative combines multiple pharmacophoric elements, making it particularly valuable for drug discovery applications. The presence of both oxolane (tetrahydrofuran) and methanol functional groups contributes to its unique physicochemical properties and potential biological activities.

Recent scientific literature indicates growing interest in 7-(oxolan-3-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylmethanol as a scaffold for developing novel therapeutic agents. The compound's structural features suggest potential applications in targeting neurological disorders, given the known bioactivity of similar triazolopyrimidine compounds in modulating neurotransmitter systems. Researchers are particularly interested in its possible interactions with GABA receptors, which aligns with current pharmaceutical industry trends toward developing next-generation anxiolytics with improved safety profiles.

The synthesis of CAS 1700427-37-7 typically involves multi-step organic transformations, with key steps including the construction of the triazolopyrimidine core followed by selective functionalization at the 2-position. Advanced purification techniques such as preparative HPLC are often employed to achieve the high purity required for pharmaceutical applications. Analytical characterization typically combines NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the molecular structure and verify the stereochemistry when applicable.

From a physicochemical perspective, 7-(oxolan-3-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylmethanol demonstrates moderate solubility in polar organic solvents, with its methanol substituent enhancing water solubility compared to simpler triazolopyrimidine derivatives. This property profile makes it particularly interesting for formulation scientists working on improving drug bioavailability. The compound's stability under various pH conditions has become a subject of recent formulation studies, addressing a common challenge in developing oral dosage forms.

In material science applications, the oxolane-containing triazolopyrimidine structure has shown promise as a building block for functional materials. Its ability to participate in hydrogen bonding through both the methanol group and nitrogen atoms in the heterocyclic core makes it valuable for designing molecular crystals with specific properties. Recent patents have highlighted its potential use in organic electronic materials, particularly as an electron-transport component in OLED devices.

The commercial availability of CAS 1700427-37-7 has expanded significantly in recent years, with several specialty chemical suppliers offering the compound in research quantities. Current market analysis indicates growing demand from both academic institutions and pharmaceutical companies engaged in early-stage drug discovery. Pricing trends reflect the compound's increasing importance, with bulk quantities becoming more accessible as synthetic routes are optimized for scale-up.

Safety evaluations of 7-(oxolan-3-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylmethanol suggest it should be handled with standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this compound. Material safety data sheets from major suppliers provide detailed handling instructions that researchers should consult before use.

Future research directions for this compound appear particularly promising in the context of fragment-based drug discovery. The triazolopyrimidine-methanol-oxolane combination offers multiple vectors for structural elaboration, making it an attractive starting point for medicinal chemistry programs. Several recent publications have demonstrated its utility as a core structure for developing kinase inhibitors, reflecting broader industry interest in targeted cancer therapies.

Analytical method development for CAS 1700427-37-7 has progressed significantly, with validated HPLC methods now available for purity assessment in various matrices. These methods are particularly important for quality control in pharmaceutical applications, where precise quantification is essential. The compound's UV absorption characteristics make it amenable to standard detection methods, facilitating analytical method transfer between laboratories.

From an intellectual property perspective, 7-(oxolan-3-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylmethanol appears in numerous patent applications, particularly in combination with other structural elements. The compound's versatility as a building block has led to its inclusion in several composition-of-matter claims, highlighting its value in pharmaceutical innovation. Recent patent landscaping suggests particular concentration in neurological and metabolic disorder applications.

Environmental fate studies of this compound are limited but suggest typical degradation pathways for heterocyclic structures. The presence of the methanol group may enhance biodegradability compared to more hydrophobic analogs, though specific ecotoxicological data should be consulted for particular applications. Researchers working with this compound should follow standard protocols for chemical waste disposal in accordance with local regulations.

In summary, 7-(oxolan-3-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylmethanol (CAS 1700427-37-7) represents a versatile and increasingly important chemical entity with broad potential across pharmaceutical and materials science applications. Its unique structural features, combined with growing commercial availability and research interest, position it as a compound of significant current and future importance in chemical research and development.